Cas no 15679-24-0 (2,7-Dimethylpyrene)
2,7-Dimethylpyrene is a polycyclic aromatic hydrocarbon (PAH) derivative characterized by the presence of methyl groups at the 2 and 7 positions of the pyrene core. This structural modification enhances its solubility in organic solvents compared to unsubstituted pyrene, making it advantageous for applications in organic synthesis and materials science. The compound exhibits strong fluorescence properties, which are useful in photophysical studies and as a building block for optoelectronic materials. Its well-defined aromatic structure also makes it a valuable intermediate in the development of dyes, sensors, and conjugated polymers. The methyl groups contribute to improved processability while retaining the robust electronic properties of the pyrene framework.
2,7-Dimethylpyrene structure
Product Name:2,7-Dimethylpyrene
CAS No:15679-24-0
MF:C18H14
MW:230.303764820099
MDL:MFCD02683750
CID:189704
PubChem ID:27441
Update Time:2025-05-24
2,7-Dimethylpyrene Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Dimethylpyrene
- Pyrene, 2,7-dimethyl-
- 2,5-DIMETHYLPHENOL
- 2,7-Dimethylpyren
- 2,7-dimethyl-pyrene
- 2,9-dimethylpyrene
- 4,9-Dimethylpyren
- EINECS 239-762-6
- Pyrene,2,7-dimethyl
- 15679-24-0
- UNII-0E465NIX94
- GSKHIRFMTJUBSM-UHFFFAOYSA-N
- AS-77842
- Q27236661
- 0E465NIX94
- D94532
- HSDB 2160
- CS-0152888
- NS00025097
- 3-FORMYL-1H-INDOLE-2-CARBOXYLICACIDETHYLESTER
- MFCD02683750
- DTXSID20166132
- 2,7-DIMETHYLPYRENE [HSDB]
- DTXCID5088623
- Pyrene, 2,7dimethyl
-
- MDL： MFCD02683750
- Inchi： 1S/C18H14/c1-11-7-13-3-5-15-9-12(2)10-16-6-4-14(8-11)17(13)18(15)16/h3-10H,1-2H3
- InChI Key： GSKHIRFMTJUBSM-UHFFFAOYSA-N
- SMILES： C12C3=CC(C)=CC1=CC=C1C=C(C)C=C(C=C3)C=21
Computed Properties
- Exact Mass: 230.11000
- Monoisotopic Mass: 230.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 5.20080
2,7-Dimethylpyrene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
2,7-Dimethylpyrene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UV266-50mg |
2,7-Dimethylpyrene |
15679-24-0 | 95+% | 50mg |
633.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UV266-200mg |
2,7-Dimethylpyrene |
15679-24-0 | 95+% | 200mg |
1584.0CNY | 2021-07-14 | |
| TRC | D078200-50mg |
2,7-Dimethylpyrene |
15679-24-0 | 50mg |
$ 666.00 | 2023-09-08 | ||
| TRC | D078200-100mg |
2,7-Dimethylpyrene |
15679-24-0 | 100mg |
$ 1108.00 | 2023-09-08 | ||
| Chemenu | CM183127-1g |
2,7-Dimethylpyrene |
15679-24-0 | 95% | 1g |
$729 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X31865-1g |
2,7-Dimethylpyrene |
15679-24-0 | 95% | 1g |
¥5107.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X31865-250mg |
2,7-Dimethylpyrene |
15679-24-0 | 95% | 250mg |
¥2044.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X31865-100mg |
2,7-Dimethylpyrene |
15679-24-0 | 95% | 100mg |
¥1362.0 | 2024-07-18 | |
| eNovation Chemicals LLC | Y1214469-1g |
2,7-Dimethylpyrene |
15679-24-0 | 95% | 1g |
$750 | 2024-07-23 | |
| Chemenu | CM183127-1g |
2,7-Dimethylpyrene |
15679-24-0 | 95% | 1g |
$*** | 2023-03-30 |
2,7-Dimethylpyrene Related Literature
-
Parisa Ghods Ghasemabadi,Tieguang Yao,Graham J. Bodwell Chem. Soc. Rev. 2015 44 6494
-
2. Medium-sized cyclophanes. Part XVI. Substitution versus transannular reaction of [2.2]metacyclophanes with benzoyl peroxide and cupric chloride. Importance of a cation radical intermediate in the transannular dehydrogenationKozaburo Nishiyama,Kazuo Hata,Takeo Sato J. Chem. Soc. Perkin Trans. 2 1974 577
-
Kyari Yates,Ian Davies,Lynda Webster,Pat Pollard,Linda Lawton,Colin Moffat J. Environ. Monit. 2007 9 1116
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